Cas no 28970-53-8 (2-(5-Chloro-1H-benzimidazol-1-yl)benzoic acid)

2-(5-Chloro-1H-benzimidazol-1-yl)benzoic acid structure
28970-53-8 structure
Product Name:2-(5-Chloro-1H-benzimidazol-1-yl)benzoic acid
CAS No:28970-53-8
MF:C14H9ClN2O2
MW:272.686462163925
CID:2839431
PubChem ID:71356111
Update Time:2025-04-21

2-(5-Chloro-1H-benzimidazol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • DTXSID50780264
    • 2-(5-Chloro-1H-benzimidazol-1-yl)benzoic acid
    • 28970-53-8
    • Inchi: 1S/C14H9ClN2O2/c15-9-5-6-13-11(7-9)16-8-17(13)12-4-2-1-3-10(12)14(18)19/h1-8H,(H,18,19)
    • InChI Key: CICYDEZLGUAQMR-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)N=CN2C1C=CC=CC=1C(=O)O

Computed Properties

  • Exact Mass: 272.0352552Da
  • Monoisotopic Mass: 272.0352552Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 55.1Ų
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